Cas no 76319-97-6 (2,4-PENTADIENAL, 5-(DIMETHYLAMINO)-3-METHYL-)

2,4-PENTADIENAL, 5-(DIMETHYLAMINO)-3-METHYL- structure
76319-97-6 structure
Product Name:2,4-PENTADIENAL, 5-(DIMETHYLAMINO)-3-METHYL-
CAS No:76319-97-6
MF:C8H13NO
MW:139.194922208786
CID:3246380
PubChem ID:53959920
Update Time:2025-04-21

2,4-PENTADIENAL, 5-(DIMETHYLAMINO)-3-METHYL- Chemical and Physical Properties

Names and Identifiers

    • 2,4-PENTADIENAL, 5-(DIMETHYLAMINO)-3-METHYL-
    • 5-(Dimethylamino)-3-methyl-2,4-pentadienal
    • 76319-97-6
    • DTXSID501266804
    • Inchi: 1S/C8H13NO/c1-8(5-7-10)4-6-9(2)3/h4-7H,1-3H3
    • InChI Key: JKFPODDSVWESMS-UHFFFAOYSA-N
    • SMILES: O=CC=C(C)C=CN(C)C

Computed Properties

  • Exact Mass: 139.099714038Da
  • Monoisotopic Mass: 139.099714038Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • XLogP3: 1.4
  • Topological Polar Surface Area: 20.3Ų

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